Cas no 1805885-72-6 (4-(2-Carboxyethyl)-3-(difluoromethoxy)mandelic acid)

• Product Name: 4-(2-Carboxyethyl)-3-(difluoromethoxy)mandelic acid
• CAS No: 1805885-72-6
• MF: C₁₂H₁₂F₂O₆
• MW: 290.216891288757
• CID: 4941420
• Update Time: 2025-10-28

4-(2-Carboxyethyl)-3-(difluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Carboxyethyl)-3-(difluoromethoxy)mandelic acid

• Inchi： 1S/C12H12F2O6/c13-12(14)20-8-5-7(10(17)11(18)19)2-1-6(8)3-4-9(15)16/h1-2,5,10,12,17H,3-4H2,(H,15,16)(H,18,19)
• InChI Key： BEEYLEGCQHHMOU-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(C(=O)O)O)C=CC=1CCC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 349
• XLogP3: 1.5
• Topological Polar Surface Area: 104

Additional information on 4-(2-Carboxyethyl)-3-(difluoromethoxy)mandelic acid

Professional Introduction to 4-(2-Carboxyethyl)-3-(difluoromethoxy)mandelic Acid (CAS No. 1805885-72-6)

4-(2-Carboxyethyl)-3-(difluoromethoxy)mandelic acid, with the chemical identifier CAS No. 1805885-72-6, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of α-hydroxy acids (AHAs), which are widely recognized for their role in skin care and as intermediates in drug synthesis. The presence of both a carboxyethyl group and a difluoromethoxy substituent imparts distinct chemical characteristics that make it a subject of interest for researchers exploring novel molecular entities.

The structural motif of 4-(2-Carboxyethyl)-3-(difluoromethoxy)mandelic acid consists of a benzene ring substituted with a hydroxyl group, an ester-like functionality, and specific alkyl and fluoroalkyl groups. This arrangement not only contributes to its solubility and stability but also influences its interactions with biological targets. The difluoromethoxy group, in particular, is known to enhance metabolic stability and binding affinity, making this compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of next-generation therapeutic agents that leverage advanced chemical scaffolds to improve efficacy and reduce side effects. The compound 4-(2-Carboxyethyl)-3-(difluoromethoxy)mandelic acid fits well within this paradigm, as its unique structural features suggest potential applications in multiple therapeutic areas. For instance, its ability to interact with biological enzymes and receptors has led researchers to explore its utility in the treatment of inflammatory diseases, metabolic disorders, and even certain types of cancer.

One of the most compelling aspects of 4-(2-Carboxyethyl)-3-(difluoromethoxy)mandelic acid is its potential as a prodrug or a precursor for more complex molecules. The carboxyethyl group can be further functionalized to introduce additional pharmacophores, while the difluoromethoxy substituent can serve as a handle for metabolic activation or selective binding. This flexibility has made it an attractive scaffold for medicinal chemists seeking to develop novel drugs with improved pharmacokinetic profiles.

Recent studies have begun to unravel the mechanistic basis of how 4-(2-Carboxyethyl)-3-(difluoromethoxy)mandelic acid exerts its biological effects. Initial investigations suggest that it may modulate the activity of key enzymes involved in cellular signaling pathways, thereby influencing processes such as inflammation and cell proliferation. Additionally, its interaction with specific protein targets has been shown to alter downstream effects that could be therapeutically beneficial. These findings have sparked further interest in exploring the compound's potential as an active pharmaceutical ingredient (API) or as part of combination therapies.

The synthesis of 4-(2-Carboxyethyl)-3-(difluoromethoxy)mandelic acid presents both challenges and opportunities for synthetic chemists. The introduction of the difluoromethoxy group requires specialized methodologies that ensure high yield and purity while minimizing unwanted side reactions. However, advances in synthetic chemistry have made it increasingly feasible to construct complex molecules like this one with greater precision and efficiency. As a result, there is growing optimism that this compound will soon transition from laboratory-scale synthesis to larger-scale production for preclinical and clinical studies.

From a regulatory perspective, the development of new pharmaceutical compounds must navigate stringent guidelines to ensure safety and efficacy before they can be brought to market. The unique structure of 4-(2-Carboxyethyl)-3-(difluoromethoxy)mandelic acid presents both challenges and advantages in this context. While its novel features may raise initial regulatory hurdles, they also offer opportunities for differentiation from existing therapies, which could be beneficial for patients seeking new treatment options.

In conclusion, 4-(2-Carboxyethyl)-3-(difluoromethoxy)mandelic acid represents a promising avenue for therapeutic innovation in the pharmaceutical industry. Its unique structural features, combined with emerging evidence of its biological activity, make it a compound worthy of continued research and development. As scientists continue to explore its potential applications and refine synthetic methodologies, this molecule is poised to play an important role in shaping the future of medicine.